Cas no 35684-12-9 (1-Butyl-4-2-(4-methoxyphenyl)ethynylbenzene)

• Product Name: 1-Butyl-4-2-(4-methoxyphenyl)ethynylbenzene
• CAS No: 35684-12-9
• MF: C₁₉H₂₀O
• MW: 264.361505508423
• MDL: MFCD04038796
• CID: 54479
• PubChem ID: 613599
• Update Time: 2025-06-08

1-Butyl-4-2-(4-methoxyphenyl)ethynylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-n-Butyl-4-[(4-methoxyphenyl)ethynyl]benzene
• 1-Butyl-4-[2-(4-methoxyphenyl)ethynyl]benzene
• Benzene, 1-butyl-4-[2-(4-methoxyphenyl)ethynyl]-
• 1-(2-(4-BUTYLPHENYL)ETHYNYL)-4-METHOXYBENZENE
• 1-(4-N-BUTYLPHENYL)-2-(4-METHOXYPHENYL)ACETYLENE
• 1-Butyl-4-[(4-methoxyphenyl)ethynyl]benzene
• 4-Methoxy-4'-n-butyl-tolan
• 4-n-Butyl-4'-methoxy-diphenylacetylen
• p-Butyl-p'-methoxy-tolan
• Benzene,1-butyl-4-[(4-methoxyphenyl)ethynyl]- (9CI)
• p-Butyl-p'-methoxytolane
• p-Methoxy-p'-butyltolane
• Benzene,1-butyl-4-[2-(4-methoxyphenyl)ethynyl]-
• FT-0719238
• CS-0320226
• MFCD04038796
• QTVHHOAFERRCDG-UHFFFAOYSA-N
• AB91753
• Benzene, 1-butyl-4-[(4-methoxyphenyl)ethynyl]-
• DTXSID50346622
• 1-N-Butyl-4-[2-(4-methoxyphenyl)-1-ethynyl]benzene
• SCHEMBL8069381
• 35684-12-9
• AKOS015918011
• 1-Butyl-4-((4-methoxyphenyl)ethynyl)benzene
• 1-Butyl-4-[(4-methoxyphenyl)ethynyl]benzene #
• AS-30353
• DB-009022
• 1,1a?Biphenyl,4,4a?bis(trans-4-propylcyclohexyl)-
• 1-Butyl-4-2-(4-methoxyphenyl)ethynylbenzene

• MDL： MFCD04038796
• Inchi： 1S/C19H20O/c1-3-4-5-16-6-8-17(9-7-16)10-11-18-12-14-19(20-2)15-13-18/h6-9,12-15H,3-5H2,1-2H3
• InChI Key： QTVHHOAFERRCDG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C#CC2C=CC(=CC=2)CCCC)=CC=1

Computed Properties

• Exact Mass: 264.15100
• Monoisotopic Mass: 264.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.8
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: crystal
• Density: 1.04
• Melting Point: 40°C
• Boiling Point: 172-172°C/1mm
• Flash Point: 172-172°C/1mm
• Refractive Index: 1.573
• PSA: 9.23000
• LogP: 4.43760
• Solubility: Insoluble

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-Butyl-4-2-(4-methoxyphenyl)ethynylbenzene

Research Brief on 1-Butyl-4-2-(4-methoxyphenyl)ethynylbenzene (CAS: 35684-12-9) in Chemical Biology and Pharmaceutical Applications

The compound 1-Butyl-4-2-(4-methoxyphenyl)ethynylbenzene (CAS: 35684-12-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 1-Butyl-4-2-(4-methoxyphenyl)ethynylbenzene as a promising scaffold for the development of novel small-molecule inhibitors. Its structural features, including the butyl chain and the ethynyl linkage, contribute to its ability to interact with specific biological targets, such as enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies.

In addition to its anti-inflammatory properties, 1-Butyl-4-2-(4-methoxyphenyl)ethynylbenzene has been investigated for its anticancer potential. Research conducted at the University of Cambridge revealed that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those overexpressing the EGFR receptor. The mechanism of action appears to involve the disruption of intracellular signaling pathways, leading to apoptosis. These findings were corroborated by in vivo studies, which showed reduced tumor growth in mouse models.

The synthesis of 1-Butyl-4-2-(4-methoxyphenyl)ethynylbenzene has also been optimized in recent years. A 2022 paper in Organic Letters described a novel catalytic method using palladium nanoparticles, which significantly improved yield and reduced byproduct formation. This advancement is critical for scaling up production for preclinical and clinical studies.

Despite these promising results, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Ongoing research is exploring structural derivatives to enhance these characteristics while maintaining therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-Butyl-4-2-(4-methoxyphenyl)ethynylbenzene represents a versatile and promising candidate for drug development, with applications spanning anti-inflammatory and anticancer therapies. Continued research into its mechanisms of action and synthetic optimization will be crucial for realizing its full potential in the pharmaceutical industry.